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Compound of Interest

Compound Name: 2-(2-Bromoethyl)pyridine

Cat. No.: B1590421

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
2-(2-Bromoethyl)pyridine, a key building block in pharmaceutical and materials science. This
document is intended for researchers, scientists, and drug development professionals, offering
a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data. The guide emphasizes the "why" behind experimental choices and
provides a framework for data interpretation, ensuring scientific integrity and practical utility.

Introduction: The Significance of 2-(2-
Bromoethyl)pyridine

2-(2-Bromoethyl)pyridine is a versatile bifunctional molecule, featuring a nucleophilic pyridine
ring and a reactive bromoethyl side chain. This unique structure makes it a valuable precursor
in the synthesis of a wide array of more complex molecules with potential applications in
medicinal chemistry and materials science. Accurate spectroscopic characterization is
paramount to confirm its identity, purity, and to understand its reactivity in subsequent chemical
transformations. This guide delves into the core spectroscopic techniques used to elucidate the
structure of 2-(2-Bromoethyl)pyridine.

The molecular structure of 2-(2-Bromoethyl)pyridine is presented below:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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